Cas no 1261931-66-1 (2-(3-Methylsulfonylphenyl)isonicotinic acid)
1261931-66-1 structure
Product Name:2-(3-Methylsulfonylphenyl)isonicotinic acid
CAS No:1261931-66-1
MF:C13H11NO4S
MW:277.295742273331
MDL:MFCD18318290
CID:2764297
PubChem ID:53224208
Update Time:2025-04-21
2-(3-Methylsulfonylphenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 1261931-66-1
- 2-[3-(Methanesulfonyl)phenyl]pyridine-4-carboxylic acid
- DTXSID70688172
- 2-(3-METHYLSULFONYLPHENYL)ISONICOTINIC ACID
- 2-(3-Methylsulfonylphenyl)Isonicotinic acid, 95%
- MFCD18318290
- 2-(3-Methylsulfonylphenyl)isonicotinic acid
-
- MDL: MFCD18318290
- Inchi: 1S/C13H11NO4S/c1-19(17,18)11-4-2-3-9(7-11)12-8-10(13(15)16)5-6-14-12/h2-8H,1H3,(H,15,16)
- InChI Key: DWUCCFBBOZYGEH-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC=C(C2C=C(C(=O)O)C=CN=2)C=1)(=O)=O
Computed Properties
- Exact Mass: 277.04087901Da
- Monoisotopic Mass: 277.04087901Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 92.7Ų
2-(3-Methylsulfonylphenyl)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB325102-5 g |
2-(3-Methylsulfonylphenyl)Isonicotinic acid, 95%; . |
1261931-66-1 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB325102-5g |
2-(3-Methylsulfonylphenyl)Isonicotinic acid, 95%; . |
1261931-66-1 | 95% | 5g |
€1159.00 | 2025-02-17 |
2-(3-Methylsulfonylphenyl)isonicotinic acid Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
1261931-66-1 (2-(3-Methylsulfonylphenyl)isonicotinic acid) Related Products
- 656257-67-9(4-Pyridinecarboxaldehyde, 2-[4-(ethylsulfonyl)phenyl]-)
- 884494-62-6(3-Pyridinecarboxylicacid, 6-[3-(methylsulfonyl)phenyl]-, methyl ester)
- 834884-68-3(6-(4-Methanesulfonyl-phenyl)-pyridine-3-carbaldehyde)
- 1261973-40-3(5-(3-(Methylsulfonyl)phenyl)nicotinic acid)
- 1258615-81-4(2-(4-Methylsulfonylphenyl)nicotinic acid)
- 1258621-88-3(2-(4-Methylsulfonylphenyl)isonicotinic acid)
- 1262004-72-7(2-(3-Methylsulfonylphenyl)nicotinic acid)
- 1261899-44-8(2-(4-Ethylthiophenyl)isonicotinic acid)
- 1261957-03-2(6-(3-Methylsulfonylphenyl)nicotinic acid)
- 834884-84-3(6-[4-(Methylsulfonyl)phenyl]-2-pyridinecarboxaldehyde)
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